Cas no 27594-18-9 (Pyrrolidine,1,1'-(1,3-phenylene)bis-)

• Product Name: Pyrrolidine,1,1'-(1,3-phenylene)bis-
• CAS No: 27594-18-9
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 280925
• PubChem ID: 286558
• Update Time: 2025-04-19

Pyrrolidine,1,1'-(1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1,1'-(1,3-phenylene)bis-
• 27594-18-9
• DTXSID40301629
• 1,1'-benzene-1,3-diyldipyrrolidine
• NSC-145018
• NSC145018

• Inchi： 1S/C14H20N2/c1-2-9-15(8-1)13-6-5-7-14(12-13)16-10-3-4-11-16/h5-7,12H,1-4,8-11H2
• InChI Key： AXDQOOKJHFIYLE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)N2CCCC2)CCCC1

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 216.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 382.5°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.586
• PSA: 6.48